![molecular formula C18H27NO2 B5462577 1-[(2-isopropylphenoxy)acetyl]azocane](/img/structure/B5462577.png)
1-[(2-isopropylphenoxy)acetyl]azocane
Overview
Description
The compound “1-[(2-isopropylphenoxy)acetyl]azocane” is a derivative of azocane. Azocane is a heterocyclic organic compound with the molecular formula C7H15N. It consists of a saturated eight-membered ring having seven carbon atoms and one nitrogen atom .
Molecular Structure Analysis
The molecular structure of “1-[(2-isopropylphenoxy)acetyl]azocane” would consist of an eight-membered ring containing seven carbon atoms and one nitrogen atom (from the azocane), attached to an acetyl group that is further attached to a 2-isopropylphenoxy group .Chemical Reactions Analysis
The chemical reactions involving “1-[(2-isopropylphenoxy)acetyl]azocane” would depend on the specific conditions and reagents used. The compound contains several functional groups that could potentially react, including the ether group (phenoxy) and the acetyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(2-isopropylphenoxy)acetyl]azocane” would depend on its specific structure. Factors that could influence its properties include its polarity, solubility, stability, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(azocan-1-yl)-2-(2-propan-2-ylphenoxy)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27NO2/c1-15(2)16-10-6-7-11-17(16)21-14-18(20)19-12-8-4-3-5-9-13-19/h6-7,10-11,15H,3-5,8-9,12-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOWWCPWOTDZLNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1OCC(=O)N2CCCCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
18.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID47198314 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
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